molecular formula C16H13F3N2O3 B2642800 7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide CAS No. 2034292-73-2

7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide

Cat. No. B2642800
CAS RN: 2034292-73-2
M. Wt: 338.286
InChI Key: FPWXKFMMWIOOQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available sources .

Scientific Research Applications

Cytotoxicity and Antitumor Applications

  • A study by Hassan, Hafez, and Osman (2014) focused on the synthesis and characterization of compounds with structures similar to 7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide. They found that these compounds exhibit in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting potential antitumor applications (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Antifungal Activities

  • Patel and Patel (2010) synthesized compounds related to 7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide and found that they exhibit significant antifungal and antibacterial activities. This highlights the potential of these compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Analgesic and Anti-inflammatory Properties

  • Abu‐Hashem et al. (2020) explored the synthesis of novel compounds derived from structures similar to 7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide. Their research indicated that these compounds have significant analgesic and anti-inflammatory activities, suggesting their potential use in pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor Potential in Various Cancer Cell Lines

  • Vicker et al. (2002) synthesized a series of compounds, including structures analogous to 7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide, and tested their efficacy against various cancer cell lines. The compounds demonstrated potent cytotoxic effects, indicating their potential as anticancer agents (Vicker et al., 2002).

Novel Synthesis and Biological Evaluation

  • Liu et al. (2020) conducted a study on compounds structurally related to 7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide. They evaluated their inhibitory activities against c-Met kinase and cytotoxic activities against various cancer cell lines, highlighting their potential as therapeutic agents in oncology (Liu et al., 2020).

Mechanism of Action

The mechanism of action for this compound is not specified in the available sources .

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the available sources .

Future Directions

The future directions or potential applications of this compound are not specified in the available sources .

properties

IUPAC Name

7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-2,3-dihydro-1H-indolizine-8-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13F3N2O3/c1-24-11-7-12(22)21-6-2-3-10(21)13(11)16(23)20-9-5-4-8(17)14(18)15(9)19/h4-5,7H,2-3,6H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FPWXKFMMWIOOQA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=O)N2CCCC2=C1C(=O)NC3=C(C(=C(C=C3)F)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13F3N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-methoxy-5-oxo-N-(2,3,4-trifluorophenyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.